11-[(4-hydroxybutyl)amino]-2,3-dihydro-1H-cyclopenta[4,5]pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 16-(4-hydroxybutylamino)-1,8-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-2,4,6,8,10,15-hexaene-10-carbonitrile
• InChI: InChI=1S/C19H20N4O/c20-12-15-13-6-5-7-14(13)18(21-10-3-4-11-24)23-17-9-2-1-8-16(17)22-19(15)23/h1-2,8-9,21,24H,3-7,10-11H2
• InChI Key: JGESLGTXCRYUOP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=NC4=CC=CC=C4N3C(=C2C1)NCCCCO)C#N
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

Pyrimido[1,2-a]benzimidazoles and benzimidazoles are classes of nitrogen-containing heterocyclic compounds that form the basis of many natural and synthetic biologically active substances. More than two-thirds of the known drugs used in clinical practice contain heterocyclic and, above all, nitrogen-containing fragments within their structure.

Synthesis Analysis

The synthesis of these compounds has received considerable attention due to their wide spectrum of biological activity and numerous therapeutic applications in medicine. For example, a method for the regioselective synthesis of fluorinated pyrimido[1,2-a]benzimidazole has been developed by condensation of ethyl 4,4,4-trifluorobut-2-inoate with 2-aminobenzimidazole.

Molecular Structure Analysis

These compounds contain fragments similar to the natural heterocycles purines and pyrimidines, which are of great practical importance. This allows them to interact easily with the biopolymers of the living system.

Chemical Reactions Analysis

In the synthesis process, subsequent hydrolysis of certain groups in the compound can lead to the formation of different derivatives. For example, the hydrolysis of the trichloromethyl group in a compound leads to the formation of 2-hydroxypyrimido[1,2-a]benzimidazole.

Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its biological target, many of these compounds are known to exhibit a wide range of biological activities, including antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities.

Future Directions

Research into these classes of compounds is ongoing, with new derivatives being synthesized and studied for their biological activity. This research could lead to the development of new drugs with improved efficacy and safety profiles.